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Compound of Interest

Compound Name: 2-Bromopropanal

Cat. No.: B025509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromopropanal, identified by the CAS number 19967-57-8, is a halogenated aldehyde.[1] It

is a reactive organic compound characterized by a propanal backbone with a bromine atom at

the second carbon position.[1] This colorless to pale yellow liquid possesses a pungent odor

and serves as a key intermediate in the synthesis of various pharmaceuticals and

agrochemicals.[2] Its bifunctional nature, containing both an aldehyde and a bromoalkane,

makes it a versatile reagent for a range of organic transformations, including nucleophilic

addition and substitution reactions.[1] Due to its reactivity, 2-Bromopropanal is also classified

as a hazardous substance requiring careful handling and storage.[2]

Chemical and Physical Properties
The fundamental physicochemical properties of 2-Bromopropanal are summarized in the

tables below, providing a comprehensive overview for experimental planning and safety

assessments.

Table 1: General Chemical Information
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Identifier Value Reference

CAS Number 19967-57-8 [2]

IUPAC Name 2-bromopropanal [2]

Synonyms

2-Bromo-propionaldehyde, α-

Bromopropanal, Propanal, 2-

bromo-

[1][2]

Molecular Formula C₃H₅BrO [2]

Molecular Weight 136.98 g/mol [2]

SMILES CC(C=O)Br [2]

InChI
InChI=1S/C3H5BrO/c1-3(4)2-

5/h2-3H,1H3
[2]

InChIKey
BJRXZMCJFCAZDL-

UHFFFAOYSA-N
[2]

Table 2: Physical Properties
Property Value Reference

Appearance
Colorless to pale yellow liquid

with a pungent odor
[1][2]

Melting Point 48-55 °C [2][3]

Boiling Point 108.2 - 109.5 °C at 760 mmHg [2][3]

Density 1.54 - 1.592 g/cm³ [2]

Flash Point 61.3 °C [2][3]

Vapor Pressure 26.2 mmHg at 25 °C [2][3]

Refractive Index 1.448 - 1.4813 [2][3]

Hazards and Safety Information
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2-Bromopropanal is classified as a hazardous chemical. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following hazard information.

Table 3: GHS Hazard Classification
Hazard Class

Hazard
Category

GHS Code
Hazard
Statement

Reference

Flammable

liquids
Category 3 H226

Flammable liquid

and vapor
[2]

Skin

corrosion/irritatio

n

Category 2 H315
Causes skin

irritation
[2]

Serious eye

damage/eye

irritation

Category 2A H319
Causes serious

eye irritation
[2]

Specific target

organ toxicity —

single exposure

Category 3 H335

May cause

respiratory

irritation

[2]

Safety Precautions:

Due to its hazardous nature, strict safety protocols must be followed when handling 2-
Bromopropanal. It is harmful if inhaled or ingested and can cause skin and eye irritation.[1]

Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat, should be worn. All work should be conducted in a well-ventilated fume hood.

Storage:

Proper storage is crucial to maintain the stability of 2-Bromopropanal. It should be stored in a

cool, dry, and well-ventilated area away from light and incompatible materials.[1]

Experimental Protocols
Synthesis of 2-Bromopropanal from 2-Hydroxypropanal
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A common method for the synthesis of 2-Bromopropanal involves the bromination of 2-

hydroxypropanal.[4]

Materials:

2-Hydroxypropanal

Methanol

Bromine

Diethyl ether

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

In a 250 mL three-necked flask, dissolve 14.8 g of 2-hydroxypropanal in 150 mL of methanol

with stirring at room temperature.[4]

Slowly add 19.2 g of bromine dropwise to the solution.[4]

Continue stirring the reaction mixture at room temperature for 3 hours.[4]

Monitor the reaction progress using Thin Layer Chromatography (TLC).[4]

Once the reaction is complete, remove the methanol and any excess bromine by vacuum

distillation.[4]

Wash the residue with three 50 mL portions of diethyl ether.[4]

Combine the ether layers and dry over anhydrous sodium sulfate.[4]

Filter the solution and concentrate the filtrate under reduced pressure to yield 2-
Bromopropanal.[4] This protocol has a reported yield of 85%.[4]
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Synthesis workflow for 2-Bromopropanal.
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Biological Activity and Signaling Pathways
While 2-Bromopropanal is noted for its potential biological activity of interest in medicinal

chemistry, there is currently a lack of publicly available, in-depth studies detailing its specific

mechanisms of action or its effects on cellular signaling pathways.[1] Its high reactivity

suggests that it may act as an alkylating agent, potentially interacting with various biological

nucleophiles, but this has not been extensively characterized.

It is important to distinguish 2-Bromopropanal from the structurally related compound 2-

bromopropane. 2-bromopropane has been the subject of numerous toxicological studies and is

known to exhibit reproductive and hematopoietic toxicity.[5][6] However, the specific

toxicological profile of 2-Bromopropanal is not as well-documented, and direct extrapolation of

toxicity data from 2-bromopropane is not appropriate. Further research is required to elucidate

the biological effects and potential therapeutic or toxicological pathways associated with 2-
Bromopropanal.

Conclusion
2-Bromopropanal (CAS 19967-57-8) is a valuable and reactive chemical intermediate with

well-defined physical and chemical properties. Its utility in organic synthesis is clear, though its

hazardous nature necessitates stringent safety measures. The current body of knowledge lacks

detailed information regarding its biological activity and mechanism of action, presenting an

opportunity for future research in toxicology and medicinal chemistry to explore its potential

interactions with biological systems. Professionals working with this compound should adhere

to all safety guidelines and be aware of the gaps in the existing toxicological data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.lookchem.com/ProductWholeProperty_LCPL511906.htm
https://patents.google.com/patent/CN102516046A/en
https://patents.google.com/patent/CN102516046A/en
https://tus.elsevierpure.com/en/publications/a-review-on-toxicity-of-2-bromopropane-mainly-on-its-reproductive/
https://www.springermedicine.com/neuro-reproductive-toxicities-of-1-bromopropane-and-2-bromopropa/21058188
https://www.springermedicine.com/neuro-reproductive-toxicities-of-1-bromopropane-and-2-bromopropa/21058188
https://www.benchchem.com/product/b025509#cas-number-19967-57-8-properties-and-hazards
https://www.benchchem.com/product/b025509#cas-number-19967-57-8-properties-and-hazards
https://www.benchchem.com/product/b025509#cas-number-19967-57-8-properties-and-hazards
https://www.benchchem.com/product/b025509#cas-number-19967-57-8-properties-and-hazards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b025509?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

